Cas no 116368-65-1 (methyl 4-acetyl-5-methylthiophene-2-carboxylate)

• Product Name: methyl 4-acetyl-5-methylthiophene-2-carboxylate
• CAS No: 116368-65-1
• MF: C₉H₁₀O₃S
• MW: 198.238901615143
• CID: 2614560
• PubChem ID: 71339073
• Update Time: 2025-04-21

methyl 4-acetyl-5-methylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-acetyl-5-methylthiophene-2-carboxylate
• 116368-65-1
• 2-Thiophenecarboxylic acid, 4-acetyl-5-methyl-, methyl ester
• DTXSID90766567

• Inchi： 1S/C9H10O3S/c1-5(10)7-4-8(9(11)12-3)13-6(7)2/h4H,1-3H3
• InChI Key： GRYKQRDKTNFJQN-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CC(C(C)=O)=C1C

Computed Properties

• Exact Mass: 198.03506535Da
• Monoisotopic Mass: 198.03506535Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 71.6Ų